Cas no 64531-49-3 ((S)-(-)-2-Methoxypropionitrile)

(S)-(-)-2-Methoxypropionitrile structure
64531-49-3 structure
Product Name:(S)-(-)-2-Methoxypropionitrile
CAS No:64531-49-3
MF:C4H7NO
MW:85.1044809818268
CID:509225
Update Time:2026-04-29

(S)-(-)-2-Methoxypropionitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,2-methoxy-, (S)- (9CI)
    • (S)-(-)-2-Methoxypropionitrile
    • (2S)-2-methoxypropanenitrile
    • (S)-(-)-2-Methoxypro
    • Inchi： InChI=1S/C4H7NO/c1-4(3-5)6-2/h4H,1-2H3/t4-/m0/s1
    • InChI Key： SFPQDYSOPQHZAQ-BYPYZUCNSA-N
    • SMILES： C[C@@H](C#N)OC

Computed Properties

  • Exact Mass: 85.05280
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 70.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.0408 (rough estimate)
  • Boiling Point: 113 °C
  • Refractive Index: 1.4340 (estimate)
  • PSA: 33.02000
  • LogP: 0.54488
  • Solubility: Not available

(S)-(-)-2-Methoxypropionitrile Security Information

  • Hazardous Material Identification： Xn

(S)-(-)-2-Methoxypropionitrile Pricemore >>

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